Cas no 1261902-51-5 (3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid)

3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical synthesis. Its key structural features include a trifluorophenyl group and a methyl-substituted benzoic acid moiety, which contribute to its unique electronic and steric properties. The presence of fluorine atoms enhances lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. This compound is particularly useful in the development of bioactive molecules due to its ability to modulate pharmacokinetic properties. High purity and well-defined synthetic routes ensure reproducibility for research and industrial applications. Its versatility in cross-coupling and functionalization reactions further underscores its utility in organic synthesis.

3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid structure

1261902-51-5 structure

Product Name:3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid

CAS No:1261902-51-5

MF:C₁₄H₉F₃O₂

MW:266.215274572372

MDL:MFCD18321051

CID:2762340

PubChem ID:53226942

Update Time:2025-05-27

3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18321051
- 3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid, 95%
- 2',4',6'-Trifluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
- 3-METHYL-4-(2,4,6-TRIFLUOROPHENYL)BENZOIC ACID
- 1261902-51-5
- DTXSID40690560
- 3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid
- MDL： MFCD18321051
- Inchi： 1S/C14H9F3O2/c1-7-4-8(14(18)19)2-3-10(7)13-11(16)5-9(15)6-12(13)17/h2-6H,1H3,(H,18,19)
- InChI Key： GOVTVNQXMSAQHN-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1C1C=CC(C(=O)O)=CC=1C)F)F

Computed Properties

Exact Mass: 266.05546401Da
Monoisotopic Mass: 266.05546401Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 37.3Å²

3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328253-5 g	3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid, 95%; .	1261902-51-5	95%	5g	€1159.00	2023-04-26
abcr	AB328253-5g	3-Methyl-4-(2,4,6-trifluorophenyl)benzoic acid, 95%; .	1261902-51-5	95%	5g	€1159.00	2025-04-21